molecular formula C13H9ClO4 B8677731 3-Chloro-4,5-dipropargyloxybenzoic acid CAS No. 112636-60-9

3-Chloro-4,5-dipropargyloxybenzoic acid

Cat. No.: B8677731
CAS No.: 112636-60-9
M. Wt: 264.66 g/mol
InChI Key: KZYBRHISZSNMHL-UHFFFAOYSA-N
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Description

3-Chloro-4,5-dipropargyloxybenzoic acid is a useful research compound. Its molecular formula is C13H9ClO4 and its molecular weight is 264.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

112636-60-9

Molecular Formula

C13H9ClO4

Molecular Weight

264.66 g/mol

IUPAC Name

3-chloro-4,5-bis(prop-2-ynoxy)benzoic acid

InChI

InChI=1S/C13H9ClO4/c1-3-5-17-11-8-9(13(15)16)7-10(14)12(11)18-6-4-2/h1-2,7-8H,5-6H2,(H,15,16)

InChI Key

KZYBRHISZSNMHL-UHFFFAOYSA-N

Canonical SMILES

C#CCOC1=C(C(=CC(=C1)C(=O)O)Cl)OCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Jones reagent (e.g. an aqueous sulfuric acid solution of chromium trioxide) was added to a solution of 3-chloro-4,5-dipropargyloxybenzaldehyde (18.0 g) in acetone (100 ml) under stirring at a temperature below 20° C. The addition was stopped when the reaction mixture became red, and stirring was continued at 20° C. for 1 hour. The reaction mixture was poured into ice-water containing ethanol (100 nl) and extracted with ethyl acetate. The extract was washed with water, dried over magnesium sulfate and concentrated under reduced pressure. The residue was washed with hexane to give 3-chloro-4,5-dipropargyloxybenzoic acid (16.2 g). m.p. 158°-159° C.
Name
Jones reagent
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0 (± 1) mol
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3-chloro-4,5-dipropargyloxybenzaldehyde
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18 g
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reactant
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100 mL
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solvent
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catalyst
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ice water
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100 nL
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reactant
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